Cas no 2378507-12-9 (cis-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride)

• Product Name: cis-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride
• CAS No: 2378507-12-9
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• MDL: MFCD32203085
• CID: 4759436
• Update Time: 2026-02-26

cis-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-amine;hydrochloride
• 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• Rel-(1s,3s)-3-methoxy-3-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• cis-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride

• MDL： MFCD32203085
• Inchi： 1S/C6H10F3NO.ClH/c1-11-5(6(7,8)9)2-4(10)3-5;/h4H,2-3,10H2,1H3;1H
• InChI Key： RKMXLFSSOUYJBM-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CC(C1)N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Topological Polar Surface Area: 35.2

Additional information on cis-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride

Cis-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride (CAS No. 2378507-12-9): A Comprehensive Overview

Cis-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride, identified by the CAS number 2378507-12-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of both methoxy and trifluoromethyl substituents in its cyclobutane core imparts unique electronic and steric properties, making it a valuable candidate for further investigation in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. This solubility profile facilitates its use in various formulation strategies, including oral and injectable medications. The compound's structural features suggest potential interactions with biological targets, making it a promising scaffold for the design of novel therapeutic agents.

In recent years, there has been growing interest in cycloalkylamine derivatives due to their diverse pharmacological properties. The cyclobutane ring, in particular, has been recognized for its ability to mimic the conformational flexibility of larger cyclic structures while maintaining a compact framework. This structural motif is often employed to improve metabolic stability and binding affinity in drug candidates.

The methoxy group in the molecule can influence both the electronic distribution and hydrogen bonding capabilities of the compound. This substituent is frequently found in bioactive molecules and has been shown to enhance binding interactions with certain biological targets. Additionally, the trifluoromethyl group introduces electron-withdrawing effects, which can modulate the reactivity and selectivity of the compound.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, such as increased lipophilicity and metabolic stability. These attributes are particularly valuable in the development of long-acting drugs that require minimal dosing frequency.

The synthesis of Cis-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity. These synthetic strategies are crucial for ensuring the quality and consistency of the final product.

In vitro studies have begun to explore the potential biological activity of this compound. Preliminary findings suggest that it may exhibit interactions with enzymes and receptors involved in various disease pathways. These interactions could provide insights into its therapeutic potential and guide further optimization efforts. Additionally, computational modeling techniques have been used to predict binding affinities and optimize molecular properties.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound Cis-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride exemplifies this collaborative approach, as it represents a convergence of synthetic chemistry expertise with biological target identification.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and evaluating its efficacy in preclinical models. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.

In conclusion, Cis-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride (CAS No. 2378507-12-9) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of substituents and favorable physicochemical properties make it an attractive candidate for further exploration. Continued investigation into this molecule will likely yield valuable insights into its biological activity and therapeutic potential.